Cas no 1359177-40-4 (N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1359177-40-4
• MF: C₂₂H₂₃N₃OS
• MW: 377.50252366066
• CID: 5404544
• Update Time: 2025-05-20

N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3,4-Dimethylphenyl)amino]-3-quinolinyl]-4-thiomorpholinylmethanone
• N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C22H23N3OS/c1-15-7-8-17(13-16(15)2)24-21-18-5-3-4-6-20(18)23-14-19(21)22(26)25-9-11-27-12-10-25/h3-8,13-14H,9-12H2,1-2H3,(H,23,24)
• InChI Key： UTLPKQAEWSZNOO-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(C)C(C)=C2)C2C(N=C1)=CC=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.7±50.0 °C(Predicted)
• pka: 6.46±0.50(Predicted)

Additional information on N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359177-40-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359177-40-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The molecular structure of N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is characterized by a quinoline core substituted with a thiomorpholine carbonyl group and a 3,4-dimethylphenyl moiety. The thiomorpholine ring is a sulfur-containing heterocycle that imparts additional stability and reactivity to the molecule. The presence of these functional groups contributes to the compound's overall pharmacological profile and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell proliferation and survival.

In addition to its anticancer properties, N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its solubility and reduce potential side effects.

In terms of synthetic methods, several routes have been reported for the preparation of N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine. One common approach involves the condensation of 3-chloroquinolin-4-one with thiomorpholine followed by nucleophilic substitution with 3,4-dimethylaniline. These synthetic strategies provide a robust foundation for large-scale production and further structural modifications to enhance the compound's therapeutic potential.

The safety profile of N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, comprehensive safety evaluations are ongoing to ensure its suitability for human use.

In conclusion, N-(3,4-dimethylphenyl)-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1359177-40-4) represents a promising lead compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound is expected to play an increasingly important role in the development of novel therapeutics for various diseases.